Cas no 2225126-92-9 ((2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride)

• Product Name: (2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride
• CAS No: 2225126-92-9
• MF: C₄H₁₀ClNO₄
• MW: 171.579500675201
• CID: 6238758
• PubChem ID: 137951337
• Update Time: 2025-07-22

(2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride
• Z3270796459
• (2R,3R)-4-Amino-2,3-dihydroxybutanoic acid;hydrochloride
• rac-(2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride
• EN300-1725715
• EN300-1717541
• 2225126-92-9

• Inchi： 1S/C4H9NO4.ClH/c5-1-2(6)3(7)4(8)9;/h2-3,6-7H,1,5H2,(H,8,9);1H/t2-,3-;/m1./s1
• InChI Key： OYXGFXWJYBIGPP-SWLXLVAMSA-N
• SMILES： Cl.O[C@H](CN)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 171.0298355g/mol
• Monoisotopic Mass: 171.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on (2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride

(2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride and its CAS No. 2225126-92-9: A Comprehensive Overview in Modern Chemical Biology

The compound (2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride, identified by its CAS number 2225126-92-9, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility, making it more amenable for various biochemical applications. This introduction delves into the compound's chemical characteristics, biological significance, and its emerging role in contemporary research.

The molecular structure of (2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride is characterized by a chiral center at the second and third carbon atoms, contributing to its specific stereochemistry. The presence of both amino and hydroxyl functional groups makes it a versatile building block for synthesizing more complex molecules. The hydrochloride form stabilizes the compound by forming a salt with hydrogen chloride, improving its handling and reactivity in aqueous solutions. This has been particularly beneficial in drug development, where solubility is a critical factor for oral and injectable formulations.

In recent years, there has been growing interest in the pharmacological potential of this compound. Studies have suggested that it may exhibit properties relevant to metabolic pathways and enzyme inhibition. For instance, its structural similarity to certain natural amino acids could make it a candidate for modulating enzyme activity in therapeutic contexts. Research has also explored its role in cellular signaling pathways, particularly those involving amino acid transporters and metabolic enzymes. These findings are particularly intriguing given the increasing focus on precision medicine and personalized therapeutic strategies.

The compound's unique stereochemistry has been a focal point for synthetic chemists aiming to develop novel chiral drugs. Enantiopure compounds are often preferred in pharmaceuticals due to their improved efficacy and reduced side effects compared to racemic mixtures. The synthesis of (2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride has been optimized using asymmetric synthesis techniques, ensuring high enantiomeric purity. This approach not only enhances the compound's suitability for biological studies but also opens avenues for the development of enantioselective catalysts and reagents.

Advances in computational chemistry have further propelled the study of this compound. Molecular modeling techniques have been employed to predict its interactions with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its binding affinity and potential mechanisms of action. Additionally, virtual screening methods have identified novel derivatives with enhanced bioactivity, suggesting that this compound could serve as a scaffold for drug discovery programs.

The biological significance of this compound extends beyond its structural features. Preliminary studies have indicated that it may possess antioxidant properties due to the presence of hydroxyl groups, which are known to participate in redox reactions. Furthermore, its ability to interact with metal ions has been explored in the context of metalloproteinase inhibition—a key target in the treatment of various inflammatory diseases. These findings underscore the multifaceted potential of (2R,3R)-4-amino-2,3-dihydroxybutanoic acid hydrochloride as a bioactive molecule.

In conclusion, the compound identified by CAS number 2225126-92-9 represents a promising candidate in chemical biology and pharmaceutical research. Its unique structural features, solubility advantages provided by the hydrochloride form, and potential biological activities make it a valuable asset for further investigation. As research continues to uncover new applications and mechanisms of action, this molecule is poised to play a significant role in the development of innovative therapeutic strategies.